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Compound of Interest

Compound Name: Benzyl (cyanomethyl)carbamate

Cat. No.: B1267739

Introduction: Benzyl (cyanomethyl)carbamate, also known as N-
(Benzyloxycarbonyl)aminoacetonitrile, is a valuable reagent in organic synthesis, particularly in
the preparation of nitrogen-containing compounds. Its unique bifunctional nature, possessing
both a protected amine and a reactive nitrile group, allows for a diverse range of chemical
transformations. This document provides detailed application notes and protocols for the use of
Benzyl (cyanomethyl)carbamate in research and development, with a focus on its role in the
synthesis of amino acids and heterocyclic systems.

Physicochemical Properties and Safety Information

Benzyl (cyanomethyl)carbamate is a white to off-white solid with a molecular weight of
190.20 g/mol .[1] It is soluble in many organic solvents. Safety precautions should be taken
when handling this compound, as it is harmful if swallowed, in contact with skin, or if inhaled.
Appropriate personal protective equipment, including gloves, eye protection, and a dust mask,
should be used.
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Property Value Reference
CAS Number 3589-41-1 [1]
Molecular Formula C10H10N202 [1]
Molecular Weight 190.20 g/mol [1]

Melting Point 61-63 °C

Appearance Solid

Applications in Organic Synthesis

Benzyl (cyanomethyl)carbamate serves as a key building block for various organic
molecules, leveraging the reactivity of its cyanomethyl group and the protecting nature of the
benzyloxycarbonyl (Cbz) group.

Synthesis of a-Amino Acids

The cyanomethyl group can be hydrolyzed to a carboxylic acid, providing a straightforward
route to N-Cbz protected glycine. This protected amino acid is a fundamental component in
peptide synthesis.

Precursor to Nitrogen-Containing Heterocycles

The presence of both a nucleophilic nitrogen (after deprotection) and an electrophilic nitrile
group (which can be transformed into other functional groups) makes Benzyl
(cyanomethyl)carbamate a versatile precursor for the synthesis of various nitrogen-containing
heterocycles.[2][3][4][5][6] These heterocyclic scaffolds are prevalent in many pharmaceuticals
and biologically active compounds.[3][4][5][6]

A general workflow for the utilization of Benzyl (cyanomethyl)carbamate in heterocyclic
synthesis is outlined below:
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Workflow for Heterocycle Synthesis

Benzyl (cyanomethyl)carbamate

Reaction with
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Nitrogen-Containing
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Deprotection (Cbz removal)

Functionalized
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Reaction with Electrophiles

Deprotonation Nucleophilic Attack
Cbz-NH-CH2-CN [Cbz-NH-CH-CN]~
-H*

E* (Electrophile)

[Cbz-NH-CH-CN]- Cbz-NH-CH(E)-CN

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzyl (cyanomethyl)carbamate: A Versatile Reagent in
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267739#benzyl-cyanomethyl-carbamate-as-a-
reagent-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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